Cas no 1806963-37-0 (Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate
• CAS No: 1806963-37-0
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4898694
• Update Time: 2025-05-26

Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)8-4-7(10(12)13)6(2)15-9(8)5-14/h4,10H,3,5,14H2,1-2H3
• InChI Key： FZJHSZUGEOHLQL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(CN)=NC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate

Comprehensive Analysis of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1806963-37-0)

The compound Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No. 1806963-37-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and an aminomethyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound is a key factor in its utility, as fluorine atoms are known to improve lipophilicity and membrane permeability. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly explored for their therapeutic potential. Questions like "What are the benefits of fluorinated compounds in drug design?" or "How does Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate compare to other pyridine derivatives?" are frequently searched, reflecting growing interest in this niche.

The synthesis of Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate involves multi-step organic reactions, including condensation and fluorination processes. Its ethyl carboxylate moiety provides a versatile handle for further functionalization, making it a preferred choice for combinatorial chemistry. The compound's methylpyridine core is also noteworthy, as pyridine-based scaffolds are prevalent in FDA-approved drugs, such as antihypertensives and antivirals. This connection to real-world applications underscores its relevance in modern research.

From an industrial perspective, scalability and purity are critical considerations for CAS No. 1806963-37-0. Advanced analytical techniques like HPLC and NMR are employed to ensure consistent quality, addressing common queries such as "How to verify the purity of pyridine carboxylate derivatives?" or "What are the storage conditions for aminomethyl pyridine compounds?" These practical aspects are vital for laboratories and manufacturers aiming to integrate this compound into their workflows.

Environmental and regulatory compliance is another hot topic tied to Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate. While the compound itself is not classified as hazardous, its synthesis may involve reagents requiring careful handling. Searches like "Green chemistry approaches for difluoromethyl pyridine synthesis" highlight the industry's shift toward sustainable practices. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste, aligning with global sustainability goals.

In conclusion, Ethyl 2-(aminomethyl)-5-(difluoromethyl)-6-methylpyridine-3-carboxylate represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural features, combined with evolving research trends, position it as a compound of enduring interest. Whether for academic investigations or industrial applications, understanding its properties and potential is essential for stakeholders in the chemical and life sciences sectors.